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Compound of Interest

Compound Name: Butyl formate

Cat. No.: B146142

For laboratory professionals engaged in drug development and scientific research, the
meticulous handling of chemicals is paramount to ensuring both personal safety and
experimental integrity. This document provides immediate and essential safety protocols,
operational plans, and disposal procedures for Butyl formate. Adherence to these guidelines
will minimize exposure risks and foster a secure laboratory environment.

Immediate Safety and Handling

Butyl formate is a colorless, flammable liquid with a pungent odor.[1] It poses several hazards,
including flammability and potential irritation to the eyes, skin, and respiratory tract.[2][3]
Ingestion may lead to gastrointestinal irritation and central nervous system depression.[2]
Therefore, strict adherence to safety protocols is crucial.

Engineering Controls: Facilities must be equipped with an eyewash station and a safety
shower.[2] Use adequate general or local explosion-proof ventilation to maintain airborne
concentrations below exposure limits.[2]

Handling Procedures:
e Wash hands thoroughly after handling.[2]
o Use with adequate ventilation and ground and bond containers during material transfer.[2]

o Employ spark-proof tools and explosion-proof equipment.[2]
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e Avoid contact with eyes, skin, and clothing.[2]
o Keep containers tightly closed and away from heat, sparks, and open flames.[2]
» Avoid ingestion and inhalation.[2]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances such as strong acids, strong bases, and strong oxidizing agents.[1][2]
This should be in a designated flammables area.[1][2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is necessary to prevent skin and eye
contact, as well as inhalation.
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Protection Type

Required PPE

Specifications & Best
Practices

Eye and Face Protection

Safety Goggles with Side-
Shields or Face Shield

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[2]
A face shield should be used
when there is a significant risk

of splashes.

Hand Protection

Chemical-Resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[2] Butyl rubber
gloves are recommended for
handling hazardous chemicals

and solvents.[4][5]

Body Protection

Laboratory Coat or Protective
Clothing

Wear appropriate protective
clothing to prevent skin
exposure.[2] A chemical-
resistant apron may be
necessary for larger quantities

or increased splash risk.

Respiratory Protection

Approved Respirator

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant
respirator use.[2] Use a
NIOSH/MSHA or European
Standard EN 136 approved
respirator if exposure limits are

exceeded.[1]
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Quantitative Safety Data

Parameter Value

Flash Point 18 °C / 64.4 °F[1][2]

Autoignition Temperature 320 °C /608 °F[1]

Explosion Limits Lower: 1.7 vol % Upper: 8.0 vol %][2]
ACGIH TLV (TWA) 50 ppm (205 mg/m3)[3]

Oral LD50 (Rabbit) 2656 mg/kg[2]

Emergency Procedures

First Aid Measures:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Get medical aid.[2]

o Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[2]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get medical aid.[2]

« Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

Fire-Fighting Measures:

Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[2][3]

Water may be ineffective as the material is lighter than water and fire may be spread.[2]

Vapors are heavier than air and can travel to a source of ignition and flash back.[2]

Wear self-contained breathing apparatus and protective clothing.[3]
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Accidental Release Measures:

o Clean up spills immediately, observing precautions in the Protective Equipment section.[2]
e Remove all sources of ignition and use a spark-proof tool.[2]

e Provide ventilation.[2]

» Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable
container for disposal.[2]

e Prevent runoff from entering storm sewers and ditches.[2]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[2] Dispose of this material and its container at a licensed hazardous-waste
disposal plant.[6][7] Empty containers retain product residue and can be dangerous.[1] Do not
pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks, or
open flames.[2]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Butyl formate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Butyl Formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146142#personal-protective-equipment-for-handling-
butyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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